Cas no 114020-40-5 (Netzahualcoyol)
Netzahualcoyol structure
Product Name:Netzahualcoyol
CAS No:114020-40-5
MF:C31H38O7
MW:522.62923002243
CID:204920
Update Time:2024-03-01
Netzahualcoyol Chemical and Physical Properties
Names and Identifiers
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- 24,25,26,27-Tetranoroleana-1(10),3,5,7,14-pentaene-28,29-dioicacid, 3,21-dihydroxy-9,13,15-trimethyl-2-oxo-, dimethyl ester, (9b,13a,20a,21b)- (9CI)
- 24,25,26,27-Tetranoroleana-1(10),3,5,7,14-pentaene-28,29-dioicacid, 3,21-dihydroxy-9,13,15-trimethyl-2-oxo-, dimethyl ester,
- D:A-Friedo-24-noroleana-1(10),3,5,7,14-pentaene-28,29-dioicacid, 3,21-dihydroxy-15-methyl-2-oxo-, dimethyl ester, (20a,21b)-
- Netzahualcoyol
- 24,25,26,27-Tetranoroleana-1(10),3,5,7,14-pentaene-28,29-dioic acid, 3,21-dihydroxy-9,13,15-trimethyl-2-oxo-, dimethyl ester, (9β,13α,20α,21β)-
-
- Inchi: 1S/C31H38O7/c1-16-13-31(27(36)38-7)15-23(33)30(5,26(35)37-6)14-22(31)29(4)11-10-28(3)19(24(16)29)9-8-18-17(2)25(34)21(32)12-20(18)28/h8-9,12,22-23,33-34H,10-11,13-15H2,1-7H3
- InChI Key: KZDFWLSTGYHGFQ-UHFFFAOYSA-N
- SMILES: COC(C1(C(O)CC2(C(C3(C(=C(C2)C)C2C(C4C(=CC=2)C(C)=C(O)C(=O)C=4)(C)CC3)C)C1)C(OC)=O)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 38
- XLogP3: 4.648
Netzahualcoyol Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 3-hydroxysteroids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 3-hydroxysteroids
- Natural Products and Extracts Plant Extracts Plant based Orthosphenia mexicana
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